7-(2-hydroxy-3-(naphthalen-2-yloxy)propyl)-1,3-dimethyl-8-(propylamino)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-(2-hydroxy-3-naphthalen-2-yloxypropyl)-1,3-dimethyl-8-(propylamino)purine-2,6-dione
• InChI: InChI=1S/C23H27N5O4/c1-4-11-24-22-25-20-19(21(30)27(3)23(31)26(20)2)28(22)13-17(29)14-32-18-10-9-15-7-5-6-8-16(15)12-18/h5-10,12,17,29H,4,11,13-14H2,1-3H3,(H,24,25)
• InChI Key: MZWKPRSXPLWSDD-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=NC2=C(N1CC(COC3=CC4=CC=CC=C4C=C3)O)C(=O)N(C(=O)N2C)C
• Molecular Formula: C23H27N5O4
• Molecular Weight: 437.5 g/mol

Description

7-(2-hydroxy-3-(naphthalen-2-yloxy)propyl)-1,3-dimethyl-8-(propylamino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Applications

• Efficient Polymerization Protocols : A study by Mallakpour and Rafiee (2007) discussed the synthesis of a novel urazole containing 3-hydroxynaphthalene group, which was used in the preparation of new soluble poly(urea-urethane)s (PUUs) employing ionic liquids and microwave irradiation. These polymers, containing heterocyclic and chromophoric moieties, exhibited good solubility and moderate inherent viscosities. This illustrates the potential of such compounds in the development of new materials with specific properties for various applications (Mallakpour & Rafiee, 2007).

Molecular Structure and Characterization

• Crystal Structure Analysis : The crystal structure and conformational properties of compounds related to the query compound have been studied to understand their geometric and electronic structures. For example, Karczmarzyk et al. (1995) analyzed the molecules of a related theophylline compound, revealing specific conformations and interactions at the molecular level. Such studies are crucial for the rational design of compounds with desired biological or physical properties (Karczmarzyk, Karolak‐Wojciechowska, & Pawłowski, 1995).

Natural Product Synthesis and Derivatives

• Synthesis of Bioactive Compounds : Research on the synthesis of natural occurring compounds and their derivatives, like the study by Letcher and Wong (1992) on azanzone A, highlights the importance of such chemical structures in medicinal chemistry. These syntheses provide insights into the structural features responsible for biological activity, paving the way for the development of new therapeutic agents (Letcher & Wong, 1992).

Biochemical Studies and Applications

• Metal Complexes and Biological Interactions : A study by Kosiha et al. (2018) on metal complexes of naphthoquinone based ligand, explored their protein and DNA binding/cleavage properties as well as in vitro cytotoxicity against cancer cell lines. This research demonstrates the potential of such compounds in the development of new chemotherapeutic agents and as tools for studying biochemical pathways (Kosiha, Parthiban, Ciattini, Chelazzi, & Elango, 2018).